![molecular formula C10H10F3NO4 B2843041 2-Hydroxy-2-methyl-3-[2-oxo-5-(trifluoromethyl)-1,2-dihydropyridin-1-yl]propanoic acid CAS No. 1378917-12-4](/img/structure/B2843041.png)
2-Hydroxy-2-methyl-3-[2-oxo-5-(trifluoromethyl)-1,2-dihydropyridin-1-yl]propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of propanoic acid, which is a carboxylic acid . It has a trifluoromethyl group attached to a pyridine ring, which is a common structural motif in many active pharmaceutical ingredients .
Molecular Structure Analysis
The compound has a propanoic acid group and a pyridine ring with a trifluoromethyl group. The trifluoromethyl group is known to have unique physicochemical properties due to the presence of fluorine atoms .Scientific Research Applications
Oxidation and Catalysis
Research into similar compounds has explored their roles in catalytic oxidation processes. For instance, efficient oxidation of alcohols to carbonyl compounds using molecular oxygen catalyzed by specific agents suggests potential applications in synthetic chemistry, where similar compounds could serve as intermediates or catalysts in the synthesis of complex molecules (Iwahama et al., 2000).
Synthesis of Complex Molecules
The synthesis of various organic molecules, including those with trifluoromethyl groups or pyridine structures, has been a subject of research. Such studies highlight the methodologies for creating complex molecules that can be useful in drug development, materials science, and as intermediates in organic synthesis (Volle & Schlosser, 2002).
Antimicrobial Activity
The structure-activity relationship studies of certain phenolic compounds, including those with hydroxy and methoxy groups, have been conducted to explore their antimicrobial properties. Such research could suggest potential areas where the specific compound might be investigated for its bioactivity or as a lead compound for the development of new antimicrobial agents (Sharma, Sharma, & Rane, 2004).
Future Directions
properties
IUPAC Name |
2-hydroxy-2-methyl-3-[2-oxo-5-(trifluoromethyl)pyridin-1-yl]propanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10F3NO4/c1-9(18,8(16)17)5-14-4-6(10(11,12)13)2-3-7(14)15/h2-4,18H,5H2,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVBSIABDRNWLLI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN1C=C(C=CC1=O)C(F)(F)F)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10F3NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Hydroxy-2-methyl-3-[2-oxo-5-(trifluoromethyl)-1,2-dihydropyridin-1-yl]propanoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.